Cas no 1171500-84-7 (4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1171500-84-7
• MF: C₁₆H₁₄ClN₅OS
• MW: 359.833260059357
• CID: 5471531
• Update Time: 2025-06-12

4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-pyrazin-2-ylmethanone
• 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C16H14ClN5OS/c17-11-2-1-3-13-14(11)20-16(24-13)22-8-6-21(7-9-22)15(23)12-10-18-4-5-19-12/h1-5,10H,6-9H2
• InChI Key： YMMJTTPXNJFMJR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(Cl)C=CC=C3S2)CC1)(C1=NC=CN=C1)=O

Computed Properties

• Exact Mass: 359.061
• Monoisotopic Mass: 359.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2

Additional information on 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Introduction to 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1171500-84-7) and Its Emerging Applications in Chemical Biology

The compound 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole, identified by its CAS number 1171500-84-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its versatile pharmacological properties and potential therapeutic applications. The synergistic interplay of its chloro substituent, pyrazine-2-carbonyl moiety, and piperazin-1-yl group contributes to its unique chemical behavior, making it a valuable scaffold for drug discovery and molecular innovation.

Recent studies have highlighted the compound's role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The benzothiazole core, a well-documented pharmacophore in medicinal chemistry, exhibits remarkable binding affinity to various target proteins. Specifically, the presence of the 4-chloro group enhances electrophilicity, facilitating interactions with nucleophilic residues in enzymes and receptors. This feature has been exploited in the development of inhibitors targeting kinases and transcription factors, which are pivotal in cancer therapeutics.

The pyrazine-2-carbonyl component introduces a carbonyl group that can participate in hydrogen bonding or form covalent links with biological targets, thereby improving drug stability and bioavailability. This moiety has been extensively studied in the synthesis of protease inhibitors and antiviral agents, underscoring its therapeutic relevance. Furthermore, the piperazin-1-yl substituent is renowned for its ability to enhance oral bioavailability and solubility, a critical factor in drug formulation. Its structural flexibility allows for fine-tuning of pharmacokinetic profiles, making it an attractive candidate for optimizing drug efficacy.

In the context of contemporary research, 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole has been investigated for its potential in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies suggest that this compound may interfere with aberrant protein aggregation by inhibiting specific kinases involved in tau and alpha-synuclein pathogenesis. The benzothiazole scaffold's ability to cross the blood-brain barrier further amplifies its therapeutic promise in central nervous system (CNS) disorders.

Another compelling area of exploration involves the compound's antimicrobial properties. The structural motifs present in this molecule exhibit activity against resistant bacterial strains by targeting essential metabolic pathways. The chloro group's electron-withdrawing nature enhances reactivity with bacterial enzymes, disrupting vital cellular processes such as DNA replication and energy production. This aligns with global efforts to combat antibiotic resistance, where novel chemical entities like 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole are indispensable.

The compound's synthesis also reflects cutting-edge methodologies in organic chemistry. Advanced catalytic processes have enabled efficient construction of its complex framework while maintaining high enantiomeric purity. Such advancements are crucial for developing enantiomerically pure drugs that exhibit improved selectivity and reduced side effects. The integration of flow chemistry techniques has further streamlined production scales, making large-scale synthesis more feasible for industrial applications.

Emerging data also suggest that 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole holds promise in oncology research. Its ability to modulate intracellular signaling cascades involved in tumor growth has been demonstrated in vitro and in vivo models. By selectively inhibiting pathways such as MAPK and PI3K/AKT, this compound demonstrates potential as a dual-action therapeutic agent capable of both inhibiting proliferation and inducing apoptosis in cancer cells. Moreover, its compatibility with photodynamic therapy (PDT) underscores its multifaceted utility in cancer treatment strategies.

The role of computational chemistry has been instrumental in elucidating the mechanistic aspects of this compound's interactions with biological targets. Molecular docking simulations have provided insights into binding affinities and residue interactions at atomic resolution. These findings have guided medicinal chemists in designing derivatives with enhanced potency and selectivity. Additionally, quantum mechanical calculations have helped rationalize structural modifications aimed at optimizing pharmacokinetic properties.

Future directions for research on 4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole include exploring its role as a prodrug or a lead compound for structure-based drug design (SBDD). By leveraging crystallographic data of protein-ligand complexes, researchers can refine analogs to achieve tighter binding without compromising solubility or metabolic stability. Furthermore, investigating its interactions with membrane-bound receptors using biophysical techniques will expand our understanding of its pharmacological profile.

The compound's versatility extends to material science applications as well. Functionalized derivatives have shown potential as luminescent probes for cellular imaging or as components in conductive polymers used in electronic devices. This interdisciplinary approach highlights how fundamental chemical research can yield applications beyond traditional pharmaceuticals.

In conclusion,4-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-y]-1,3-benzothiazole (CAS No. 1171500-84) stands as a testament to the ingenuity of modern chemical biology research. Its multifaceted applications span from treating neurological disorders to combating antibiotic resistance and advancing oncology therapies. As our understanding of molecular interactions deepens through interdisciplinary collaboration between chemists、biologists、and computer scientists，this compound exemplifies how innovative molecular design can drive therapeutic breakthroughs，shaping the future landscape of medicine。